Cas no 1805354-02-2 (4-Chloro-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1805354-02-2
• MF: C₇H₂ClF₅IN
• MW: 357.446970462799
• CID: 4867326
• Update Time: 2025-10-05

4-Chloro-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF5IN/c8-3-2(6(9)10)1-15-5(4(3)14)7(11,12)13/h1,6H
• InChI Key： TTWFAJZJSGNAKH-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CN=C1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine

Introduction to 4-Chloro-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805354-02-2)

4-Chloro-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805354-02-2) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents and its role in various biochemical processes.

The molecular structure of 4-Chloro-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine is notable for its halogenated pyridine core, which includes a chlorine atom, an iodine atom, and two trifluoromethyl groups. The presence of these functional groups imparts distinct chemical properties to the molecule, making it a valuable starting material for the synthesis of more complex derivatives. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of compounds, which is crucial for their effectiveness as pharmaceutical agents.

Recent studies have highlighted the potential of 4-Chloro-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine in the development of new drugs targeting various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can serve as a potent inhibitor of specific enzymes involved in inflammatory responses and cancer progression. The high reactivity and selectivity of this molecule make it an attractive candidate for further exploration in drug discovery programs.

In addition to its therapeutic applications, 4-Chloro-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine has also been utilized in the synthesis of agrochemicals and materials science. Its unique electronic properties and high thermal stability contribute to its versatility in these areas. For example, it has been used as an intermediate in the production of pesticides that exhibit enhanced efficacy against resistant pests while minimizing environmental impact.

The synthesis of 4-Chloro-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine typically involves a multi-step process that includes halogenation reactions and functional group transformations. Advanced synthetic methods have been developed to improve the yield and purity of this compound, ensuring its suitability for both research and industrial applications. Techniques such as transition-metal-catalyzed cross-coupling reactions have proven particularly effective in achieving high selectivity and efficiency.

Safety considerations are paramount when handling 4-Chloro-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe storage and handling. This includes using appropriate personal protective equipment (PPE) and following standard laboratory protocols to minimize exposure risks.

In conclusion, 4-Chloro-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805354-02-2) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, agrochemicals, and materials science. Its unique structural features and chemical properties make it a valuable tool for scientists working on the development of new therapeutic agents and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.